58-28-6

Desipramine hydrochloride

In Stock

• CAS RN:
• 58-28-6

• Formula:
• C18H23ClN2

• InChI:
• InChI=1S/C18H22N2.ClH/c1-19-13-6-14-20-17-9-4-2-7-15(17)11-12-16-8-3-5-10-18(16)20;/h2-5,7-10,19H,6,11-14H2,1H3;1H

• InChIKey:
• XAEWZDYWZHIUCT-UHFFFAOYSA-N

• Pharmaceutical secondary standards for application in quality control, provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards. Desipramine Hydrochloride is a salt of desipramine (DES), which is a tertiary amine based psychiatric drug used to treat depressive disorders. DES is classified under the group of tricyclic antidepressants (TADs).
  This product is provided as delivered and specified by the issuing Pharmacopoeia. All information provided in support of this product, including SDS and any product information leaflets have been developed and issued under the Authority of the issuing Pharmacopoeia. For further information and support please go to the website of the issuing Pharmacopoeia.
  Desipramine Hydrochloride is the hydrochloride salt form of desipramine, a secondary amine tri...

3-Fluorothioanisole

In Stock

• CAS RN:
• 658-28-6

• Formula:
• C7H7FS

• InChI:
• InChI=1S/C7H7FS/c1-9-7-4-2-3-6(8)5-7/h2-5H,1H3

• InChIKey:
• SQXSNYMCORGWCE-UHFFFAOYSA-N

• 3-Fluorothioanisole is a useful research compound. Its molecular formula is C7H7FS and its molecular weight is 142.2 g/mol. The purity is usually 95%.

5-Methyl-2-nitrobenzaldehyde

In Stock

• CAS RN:
• 5858-28-6

• Formula:
• C8H7NO3

• InChI:
• InChI=1S/C8H7NO3/c1-6-2-3-8(9(11)12)7(4-6)5-10/h2-5H,1H3

• InChIKey:
• SKQIOXLCRQVPAT-UHFFFAOYSA-N

• 5-Methyl-2-nitrobenzaldehyde is a useful research compound. Its molecular formula is C8H7NO3 and its molecular weight is 165.15 g/mol. The purity is usually 95%.

(2Z)-N-acetyl-6-chloro-2-[(4-methylphenyl)imino]-2H-chromene-3-carboxamide

In Stock

• CAS RN:
• 330158-28-6

• Formula:
• C19H15ClN2O3

• InChI:
• InChI=1S/C19H15ClN2O3/c1-11-3-6-15(7-4-11)22-19-16(18(24)21-12(2)23)10-13-9-14(20)5-8-17(13)25-19/h3-10H,1-2H3,(H,21,23,24)

• InChIKey:
• UNDFJMODBXESRQ-QOCHGBHMSA-N

• (2Z)-N-acetyl-6-chloro-2-[(4-methylphenyl)imino]-2H-chromene-3-carboxamide is a useful research compound. Its molecular formula is C19H15ClN2O3 and its molecular weight is 354.79. The purity is usually 95%.

2,3-Dichloro-4'-[8-(1,4-dioxa-8-azaspiro[4.5]decyl)methyl]benzophenone

In Stock

• CAS RN:
• 898758-28-6

• Formula:
• C21H21Cl2NO3

• InChI:
• InChI=1S/C21H21Cl2NO3/c22-18-3-1-2-17(19(18)23)20(25)16-6-4-15(5-7-16)14-24-10-8-21(9-11-24)26-12-13-27-21/h1-7H,8-14H2

• InChIKey:
• OKDXCZDYWAZOHF-UHFFFAOYSA-N

• 2,3-Dichloro-4'-[8-(1,4-dioxa-8-azaspiro[4.5]decyl)methyl]benzophenone is a useful research compound. Its molecular formula is C21H21Cl2NO3 and its molecular weight is 406.3 g/mol. The purity is usually 95%.

Methyl 3-trifluoromethanesulfonyloxybenzoate

• CAS RN:
• 107658-28-6

• Formula:
• C9H7F3O5S

• InChI:
• InChI=1S/C9H7F3O5S/c1-16-8(13)6-3-2-4-7(5-6)17-18(14,15)9(10,11)12/h2-5H,1H3

• InChIKey:
• ZGKHBLPNRNFBAW-UHFFFAOYSA-N

• Methyl 3-trifluoromethanesulfonyloxybenzoate is a useful research compound. Its molecular formula is C9H7F3O5S and its molecular weight is 284.21 g/mol. The purity is usually 95%.

(1S,3R,4S)-tert-Butyl 3-(hydroxymethyl)-2-azabicyclo[2.2.2]octane-2-carboxylate

In Stock

• CAS RN:
• 869658-28-6

• Formula:
• C13H23NO3

• InChI:
• InChI=1S/C13H23NO3/c1-13(2,3)17-12(16)14-10-6-4-9(5-7-10)11(14)8-15/h9-11,15H,4-8H2,1-3H3/t9?,10?,11-/m0/s1

• InChIKey:
• DYNBVMDFILMTMQ-ILDUYXDCSA-N

• (1S,3R,4S)-tert-Butyl 3-(hydroxymethyl)-2-azabicyclo[2.2.2]octane-2-carboxylate is a useful research compound. Its molecular formula is C13H23NO3 and its molecular weight is 241.331. The purity is usually 95%.

3-[2-(2,4,6-trioxotetrahydro-5(2H)-pyrimidinylidene)hydrazino]benzoic acid

In Stock

• CAS RN:
• 314758-28-6

• Formula:
• C11H8N4O5

• InChI:
• InChI=1S/C11H8N4O5/c16-8-7(9(17)13-11(20)12-8)15-14-6-3-1-2-5(4-6)10(18)19/h1-4H,(H,18,19)(H3,12,13,16,17,20)

• InChIKey:
• AUKWGXNJASOZFT-UHFFFAOYSA-N

• 3-[2-(2,4,6-trioxotetrahydro-5(2H)-pyrimidinylidene)hydrazino]benzoic acid is a useful research compound. Its molecular formula is C11H8N4O5 and its molecular weight is 276.2g/mol. The purity is usually 95%.

1-[[4-(2-Pyridinyl)-1-piperazinyl]methyl]-2-benzo[cd]indolone

Usually In Stock

• CAS RN:
• 380458-28-6

• Formula:
• C21H20N4O

• InChI:
• InChI=1S/C21H20N4O/c26-21-17-7-3-5-16-6-4-8-18(20(16)17)25(21)15-23-11-13-24(14-12-23)19-9-1-2-10-22-19/h1-10H,11-15H2

• InChIKey:
• HTRVJZNOJDISMZ-UHFFFAOYSA-N

• 1-[[4-(2-pyridinyl)-1-piperazinyl]methyl]-2-benzo[cd]indolone is a member of piperazines and a member of pyridines.

2-(1H-benzo[d]imidazol-1-yl)-1-(7-(o-tolyl)-1,4-thiazepan-4-yl)ethanone

In Stock

• CAS RN:
• 1705758-28-6

• Formula:
• C21H23N3OS

• InChI:
• InChI=1S/C21H23N3OS/c1-16-6-2-3-7-17(16)20-10-11-23(12-13-26-20)21(25)14-24-15-22-18-8-4-5-9-19(18)24/h2-9,15,20H,10-14H2,1H3

• InChIKey:
• BJQFEQREJAERQW-UHFFFAOYSA-N

• 2-(1H-benzo[d]imidazol-1-yl)-1-(7-(o-tolyl)-1,4-thiazepan-4-yl)ethanone is a useful research compound. Its molecular formula is C21H23N3OS and its molecular weight is 365.5. The purity is usually 95%.

1-(4-(5-Morpholinopyridazin-3-yl)piperazin-1-yl)-4-phenylbutan-1-one

In Stock

• CAS RN:
• 1797658-28-6

• Formula:
• C22H29N5O2

• InChI:
• InChI=1S/C22H29N5O2/c28-22(8-4-7-19-5-2-1-3-6-19)27-11-9-26(10-12-27)21-17-20(18-23-24-21)25-13-15-29-16-14-25/h1-3,5-6,17-18H,4,7-16H2

• InChIKey:
• KEARCZZRHMGRQQ-UHFFFAOYSA-N

• 1-(4-(5-Morpholinopyridazin-3-yl)piperazin-1-yl)-4-phenylbutan-1-one is a useful research compound. Its molecular formula is C22H29N5O2 and its molecular weight is 395.507. The purity is usually 95%.

1-(2-((3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methyl)phenyl)-3-(4-ethoxyphenyl)urea

In Stock

• CAS RN:
• 1797858-28-6

• Formula:
• C21H22N4O3

• InChI:
• InChI=1S/C21H22N4O3/c1-2-27-17-11-9-16(10-12-17)22-21(26)23-18-6-4-3-5-15(18)13-19-24-20(25-28-19)14-7-8-14/h3-6,9-12,14H,2,7-8,13H2,1H3,(H2,22,23,26)

• InChIKey:
• WBNKUJHKUGYFAI-UHFFFAOYSA-N

• 1-(2-((3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methyl)phenyl)-3-(4-ethoxyphenyl)urea is a useful research compound. Its molecular formula is C21H22N4O3 and its molecular weight is 378.432. The purity is usually 95%.

5-Ethenyl-2-methylbenzoic acid

In Stock

• CAS RN:
• 1865958-28-6

• Formula:
• C10H10O2

• InChI:
• InChI=1S/C10H10O2/c1-3-8-5-4-7(2)9(6-8)10(11)12/h3-6H,1H2,2H3,(H,11,12)

• InChIKey:
• QKXXCEDDOHLJKB-UHFFFAOYSA-N

• 5-Ethenyl-2-methylbenzoic acid is a useful research compound. Its molecular formula is C10H10O2 and its molecular weight is 162.18 g/mol. The purity is usually 95%.

3-(4,4-Dioxo-2,6a-dihydrothieno[2,3-d][1,2]oxazol-3-yl)phenol

Usually In Stock

• CAS RN:
• 2138358-28-6

• Formula:
• C11H9NO4S

• InChI:
• InChI=1S/C11H9NO4S/c13-8-3-1-2-7(6-8)10-11-9(16-12-10)4-5-17(11,14)15/h1-6,9,12-13H

• InChIKey:
• JCUOMFNMABQYNE-UHFFFAOYSA-N

• 3-(4,4-Dioxo-2,6a-dihydrothieno[2,3-d][1,2]oxazol-3-yl)phenol is a useful research compound. Its molecular formula is C11H9NO4S and its molecular weight is 251.26. The purity is usually 95%.

N-[4-(2-Fluorophenyl)butan-2-yl]prop-2-enamide

Usually In Stock

• CAS RN:
• 2361658-28-6

• Formula:
• C13H16FNO

• InChI:
• InChI=1S/C13H16FNO/c1-3-13(16)15-10(2)8-9-11-6-4-5-7-12(11)14/h3-7,10H,1,8-9H2,2H3,(H,15,16)

• InChIKey:
• QLDLMIXCNXPJNN-UHFFFAOYSA-N

• N-[4-(2-Fluorophenyl)butan-2-yl]prop-2-enamide is a useful research compound. Its molecular formula is C13H16FNO and its molecular weight is 221.275. The purity is usually 95%.

Fluticasone propionate-d5

In Stock

• CAS RN:
• 1093258-28-6

• Formula:
• C25H31F3O5S

• InChI:
• InChI=1S/C25H31F3O5S/c1-5-20(31)33-25(21(32)34-12-26)13(2)8-15-16-10-18(27)17-9-14(29)6-7-22(17,3)24(16,28)19(30)11-23(15,25)4/h6-7,9,13,15-16,18-19,30H,5,8,10-12H2,1-4H3/t13-,15+,16+,18+,19+,22+,23+,24+,25+/m1/s1/i1D3,5D2

• InChIKey:
• WMWTYOKRWGGJOA-AMTWIDTLSA-N

• Fluticasone propionate-d5, also known as Fluticasone propionate-d5, is a useful research compound. Its molecular formula is C25H31F3O5S and its molecular weight is 505.604. The purity is usually 95%.